Cas no 344588-06-3 (Benzene, 1-ethoxy-4-[2-(2-propynyloxy)ethoxy]- (9CI))

• Product Name: Benzene, 1-ethoxy-4-[2-(2-propynyloxy)ethoxy]- (9CI)
• CAS No: 344588-06-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1022752
• PubChem ID: 45093853
• Update Time: 2025-04-20

Benzene, 1-ethoxy-4-[2-(2-propynyloxy)ethoxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethoxy-4-[2-(2-propynyloxy)ethoxy]- (9CI)
• 1-ethoxy-4-(2-prop-2-ynoxyethoxy)benzene
• 1-Ethoxy-4-{2-[(prop-2-yn-1-yl)oxy]ethoxy}benzene
• DB-285271
• BENZENE, 1-ETHOXY-4-[2-(2-PROPYNYLOXY)ETHOXY]-
• DTXSID70667220
• 344588-06-3

• Inchi： 1S/C13H16O3/c1-3-9-14-10-11-16-13-7-5-12(6-8-13)15-4-2/h1,5-8H,4,9-11H2,2H3
• InChI Key： ODMKEKAKASDWLT-UHFFFAOYSA-N
• SMILES： O(CCOCC#C)C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 220.11
• Monoisotopic Mass: 220.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2
• XLogP3: 2.2